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Abstract
This application note presents a sensitive and robust liquid chromatography-tandem mass

spectrometry (LC-MS/MS) method for the quantification of methoxpropamine (MXPr) and its

major metabolites, nor-methoxpropamine (norMXPr) and O-desmethyl-methoxpropamine
(O-desmethyl MXPr), in human urine. The described "dilute-and-shoot" sample preparation is

simple and efficient, making it suitable for high-throughput analysis. This method is intended for

researchers, scientists, and drug development professionals involved in forensic toxicology,

clinical research, and the study of novel psychoactive substances (NPS).

Introduction
Methoxpropamine (MXPr), a dissociative anesthetic of the arylcyclohexylamine class, has

emerged as a novel psychoactive substance. Structurally related to ketamine and

phencyclidine, its abuse necessitates the development of reliable analytical methods for its

detection in biological matrices to understand its pharmacokinetics and toxicological profile. LC-

MS/MS offers high selectivity and sensitivity for the quantification of drugs and their metabolites
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in complex biological fluids like urine. This application note provides a detailed protocol for the

quantification of methoxpropamine and its primary metabolites, which is crucial for extending

the detection window and confirming intake.[1][2][3] The major metabolites identified in urine

include a glucuronide conjugate of desmethyl-MXPr, as well as the phase I metabolites

norMXPr and O-desmethyl MXPr.[1][2][3][4]

Experimental
Sample Preparation
A simple "dilute-and-shoot" method is employed for the preparation of urine samples.[1]

Protocol:

Bring urine samples and reagents to room temperature.

Vortex urine samples to ensure homogeneity.

To 50 µL of urine, add 2.5 µL of the internal standard working solution (Ketamine-d4, 50

ng/mL final concentration).[1]

Add 150 µL of a chilled acetonitrile/methanol (95:5, v/v) mixture.[1]

Vortex vigorously for 5 minutes.

Centrifuge the samples at 13,000 x g for 5 minutes.[1]

Transfer the supernatant to an autosampler vial.

Inject 5 µL of the supernatant into the LC-MS/MS system.[1]

Diagram of the Sample Preparation Workflow:
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Urine Sample (50 µL)

Add Internal Standard
(Ketamine-d4, 2.5 µL)

Add Acetonitrile/Methanol
(95:5, 150 µL)

Vortex (5 min)

Centrifuge
(13,000 x g, 5 min)

Transfer Supernatant

Inject into LC-MS/MS
(5 µL)

Click to download full resolution via product page

Caption: Workflow for urine sample preparation.

Liquid Chromatography
Table 1: LC Parameters
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Parameter Value

LC System UHPLC system

Column C18 column (e.g., 2.1 x 100 mm, 1.7 µm)

Mobile Phase A 0.01% Formic Acid in Water

Mobile Phase B 0.01% Formic Acid in Acetonitrile

Flow Rate 0.5 mL/min

Injection Volume 5 µL

Column Temperature 45 °C

Gradient Program

0.0 - 0.5 min 5% B

0.5 - 7.5 min 5% to 95% B

7.5 - 8.0 min 95% B

8.0 - 10.5 min 5% B (Re-equilibration)

(Based on a published method for methoxpropamine analysis)[1]

Mass Spectrometry
Table 2: MS/MS Parameters (Hypothetical MRM Transitions)
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Analyte Precursor Ion (m/z) Product Ion (m/z)
Collision Energy
(eV)

Methoxpropamine [Value] [Value] [Value]

Quantifier [Value] [Value]

Qualifier [Value] [Value]

nor-Methoxpropamine [Value] [Value] [Value]

Quantifier [Value] [Value]

Qualifier [Value] [Value]

O-desmethyl-MXPr [Value] [Value] [Value]

Quantifier [Value] [Value]

Qualifier [Value] [Value]

Ketamine-d4 (IS) [Value] [Value] [Value]

Note: The exact m/z values for precursor and product ions, and collision energies need to be

optimized for the specific instrument used. These values are not currently available in the cited

literature.

Diagram of the LC-MS/MS Workflow:
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Caption: LC-MS/MS analytical workflow.

Results and Discussion
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Method Validation
A full method validation should be performed according to established guidelines for

bioanalytical method validation. The following parameters should be assessed:

Table 3: Method Validation Parameters (Representative Data)

Parameter Methoxpropamine
nor-
Methoxpropamine

O-desmethyl-MXPr

Linearity

Calibration Range 10 - 1000 ng/mL[1] [To be determined] [To be determined]

Correlation Coeff. (r²) > 0.99 > 0.99 > 0.99

Limit of Detection

(LOD)
[To be determined] [To be determined] [To be determined]

Limit of Quantification

(LOQ)
[To be determined] [To be determined] [To be determined]

Accuracy (% Bias) Within ±15% Within ±15% Within ±15%

Precision (% CV) < 15% < 15% < 15%

Recovery (%) [To be determined] [To be determined] [To be determined]

Matrix Effect To be assessed To be assessed To be assessed

Stability
Assessed at various

storage conditions[5]

Assessed at various

storage conditions[5]

Assessed at various

storage conditions[5]

Note: The quantitative data in this table are representative and should be established during in-

lab validation.

Metabolism and Detection
The analysis of methoxpropamine metabolites, such as norMXPr and O-desmethyl MXPr, is

crucial as they can be present in urine for a longer duration than the parent drug, thereby

extending the window of detection.[1] Desmethyl-MXPr-glucuronide has been identified as a

major metabolite in urine.[1][2] For comprehensive analysis, enzymatic hydrolysis of the urine
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sample prior to extraction can be considered to cleave the glucuronide conjugate and measure

the total concentration of desmethyl-MXPr.

Conclusion
This application note outlines a straightforward and effective LC-MS/MS method for the

quantification of methoxpropamine and its primary metabolites in urine. The "dilute-and-shoot"

sample preparation protocol is rapid and requires minimal resources, making it ideal for routine

analysis. The method's performance should be thoroughly validated in the end-user's

laboratory to ensure reliable and accurate results for research and forensic applications.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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